Cas no 58432-61-4 ([2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile)

[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile structure
58432-61-4 structure
Product Name:[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
CAS No:58432-61-4
MF:C9H2F7N
MW:257.107706546783
CID:2833564
PubChem ID:71440757
Update Time:2025-04-21

[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
    • [2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile
    • DTXSID50849724
    • SCHEMBL1324093
    • YMMPLJAAWKZWBD-UHFFFAOYSA-N
    • 58432-61-4
    • Inchi: 1S/C9H2F7N/c10-5-3(1-2-17)6(11)8(13)4(7(5)12)9(14,15)16/h1H2
    • InChI Key: YMMPLJAAWKZWBD-UHFFFAOYSA-N
    • SMILES: FC1C(=C(CC#N)C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

  • Exact Mass: 257.00754620Da
  • Monoisotopic Mass: 257.00754620Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 23.8Ų

[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]acetonitrile Related Literature

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